Cas no 544480-62-8 (D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-)

D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- structure
544480-62-8 structure
Product Name:D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
CAS No:544480-62-8
MF:C9H17NO4S
MW:235.300581693649
CID:1593164
PubChem ID:14019398
Update Time:2025-04-21

D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- Chemical and Physical Properties

Names and Identifiers

    • D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
    • EN300-189797
    • SCHEMBL46641
    • SY109389
    • 544480-62-8
    • N-(tert-butoxycarbonyl)-S-methylcysteine
    • 2-{[(tert-butoxy)carbonyl]amino}-3-(methylsulfanyl)propanoic acid
    • MFCD00076923
    • Boc-S-methyl-L-cysteine
    • 1429914-24-8
    • N-(tert-Butoxycarbonyl)-S-methyl-DL-cysteine
    • AB85555
    • BOC-D-CYS(ME)-OH
    • AB02915
    • Inchi: 1S/C9H17NO4S/c1-9(2,3)14-8(13)10-6(5-15-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
    • InChI Key: WFDQTEFRLDDJAM-UHFFFAOYSA-N
    • SMILES: S(C)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 235.08791
  • Monoisotopic Mass: 235.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 75.63
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD